Cas no 179115-41-4 (2-(1-Benzyl-4-piperidinyl)amino-3-chloronaphthoquinone)

• Product Name: 2-(1-Benzyl-4-piperidinyl)amino-3-chloronaphthoquinone
• CAS No: 179115-41-4
• CID: 4614398
• Update Time: 2025-06-15

2-(1-Benzyl-4-piperidinyl)amino-3-chloronaphthoquinone Chemical and Physical Properties

Names and Identifiers

• 2-[(1-BENZYL-4-PIPERIDINYL)AMINO]-3-CHLORONAPHTHOQUINONE
• 1,4-Naphthalenedione, 2-chloro-3-[[1-(phenylmethyl)-4-piperidinyl]amino]-
• 2-(1-Benzyl-4-piperidinyl)amino-3-chloronaphthoquinone

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on 2-(1-Benzyl-4-piperidinyl)amino-3-chloronaphthoquinone

Comprehensive Analysis of 2-(1-Benzyl-4-piperidinyl)amino-3-chloronaphthoquinone (CAS No. 179115-41-4): Properties, Applications, and Research Insights

2-(1-Benzyl-4-piperidinyl)amino-3-chloronaphthoquinone (CAS No. 179115-41-4) is a synthetic organic compound belonging to the naphthoquinone derivatives family. This compound has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceutical research, material science, and biochemical studies. The presence of a benzyl-piperidinyl moiety and a chloronaphthoquinone backbone contributes to its distinctive physicochemical properties, making it a subject of interest for researchers and industry professionals alike.

One of the most frequently searched questions about 2-(1-Benzyl-4-piperidinyl)amino-3-chloronaphthoquinone revolves around its synthesis methods and reaction mechanisms. The compound is typically synthesized through multi-step organic reactions, involving the condensation of 1-benzyl-4-aminopiperidine with 3-chloro-1,2-naphthoquinone. Researchers often explore green chemistry approaches to optimize the synthesis process, minimizing waste and improving yield. This aligns with the growing global emphasis on sustainable chemistry and eco-friendly production methods, which are hot topics in current scientific discussions.

The molecular structure of 2-(1-Benzyl-4-piperidinyl)amino-3-chloronaphthoquinone has been extensively studied using advanced techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry. These analyses reveal important details about its conformational stability and electronic properties, which are crucial for understanding its reactivity and potential applications. The compound's quinoid system exhibits interesting redox behavior, making it relevant for studies in electron transfer processes and molecular electronics.

In the realm of medicinal chemistry, 2-(1-Benzyl-4-piperidinyl)amino-3-chloronaphthoquinone has shown promise as a scaffold for developing novel bioactive molecules. Researchers are particularly interested in its potential structure-activity relationships (SAR) and how modifications to its core structure might enhance specific biological properties. Recent studies have explored its interactions with various biological targets, though it's important to note that these investigations are primarily at the preclinical research stage.

The compound's physicochemical properties are another area of frequent inquiry. 2-(1-Benzyl-4-piperidinyl)amino-3-chloronaphthoquinone typically appears as a crystalline solid with specific solubility characteristics that influence its handling and application. Understanding these properties is essential for researchers working with the compound, particularly in formulation development and analytical method optimization. The thermal stability and spectral properties of the compound are also well-documented in scientific literature.

From an industrial perspective, 2-(1-Benzyl-4-piperidinyl)amino-3-chloronaphthoquinone serves as an important chemical intermediate in the synthesis of more complex molecules. Its versatility in organic transformations makes it valuable for fine chemical production. The compound's handling and storage require standard laboratory precautions, with particular attention to its light sensitivity and moisture stability, topics that frequently appear in safety data sheet searches.

Recent advancements in computational chemistry have enabled more sophisticated modeling of 2-(1-Benzyl-4-piperidinyl)amino-3-chloronaphthoquinone and its derivatives. Molecular docking studies and quantum mechanical calculations provide insights into its potential interactions at atomic levels. These computational approaches complement experimental research and are part of the growing trend toward in silico drug discovery methods that reduce time and costs in early-stage research.

The analytical characterization of 2-(1-Benzyl-4-piperidinyl)amino-3-chloronaphthoquinone employs various chromatographic techniques, with HPLC methods being particularly prevalent for purity assessment. Researchers often search for optimized analytical conditions and separation protocols for this compound, reflecting the broader need for reliable quality control methods in chemical research. The development of sensitive and specific detection methods remains an active area of investigation.

Looking toward future applications, scientists are exploring the potential of 2-(1-Benzyl-4-piperidinyl)amino-3-chloronaphthoquinone derivatives in advanced materials. Its π-conjugated system and redox-active properties suggest possible uses in organic semiconductors or electrochromic devices. These potential applications align with current interests in smart materials and energy storage solutions, making the compound relevant to cutting-edge technological developments.

In conclusion, 2-(1-Benzyl-4-piperidinyl)amino-3-chloronaphthoquinone (CAS No. 179115-41-4) represents a fascinating subject of study with diverse potential applications. Its unique chemical architecture continues to inspire research across multiple disciplines, from medicinal chemistry to materials science. As scientific understanding of this compound deepens, it may pave the way for innovative solutions to contemporary challenges in health, technology, and sustainable chemistry.